Cas no 849206-43-5 (Olmesartan Lactone Impurity)

Olmesartan Lactone Impurity Properties

Names and Identifiers

• Olmesartan Medoxomil Related Compound A
• 6,6-dimethyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]furo[3,4-d]imidazol-4-one
• Olmesartan Lactone I
• Olmesartan Lactone Impurity
• 3-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-6,6-dimethyl-2-propyl-3,6-dihydro-4H-furo[3,4-d]imidazol-4-one
• 1-{[2′-(1H-Tetrazol-5-yl)biphenyl-4-yl]methyl}-4,4-dimethyl-2-propyl-1H-furo[3,4-d]imidazol-6(4H)-one
• 3,6-Dihydro-6,6-dimethyl-2-propyl-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-4H-furo[3,4-d]imidazol-4-one
• Olmesartan Medoxomil EP Impurity B
• Olmesartan Medoxomil EP Impurity B, RNH-6352
• 3,6-Dihydro-6,6-dimethyl-2-propyl-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-4H-furo[3,4-d]imidazol-4-one (ACI)
• 4H-Furo[3,4-d]imidazol-4-one, 3,6-dihydro-6,6-dimethyl-2-propyl-3-[[2′-(1H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]- (9CI)
• Olmesartan medoxomil impurity B [EP]
• OLMESARTAN MEDOXOMIL IMPURITY B [EP IMPURITY]
• CML390S782
• CS-0131985
• 1ST182294
• OLMESARTAN MEDOXOMIL IMPURITY B
• DTXCID20156457
• UNII-CML390S782
• DTXSID90233966
• DA-56429
• 4H-Furo(3,4-d)imidazol-4-one, 3,6-dihydro-6,6-dimethyl-2-propyl-3-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• 849206-43-5
• OLMESARTAN MEDOXOMIL IMPURITY B (EP IMPURITY)
• AKOS040758378
• Olmesartan lactone
• OlmesartanLactoneImpurity
• 1-{[2'-(1H-Tetrazol-5-yl)biphenyl-4-yl]methyl}-4,4-dimethyl-2-propyl-1h-furo[3,4-d]imidazol-6(4h)-one
• 6,6-Dimethyl-2-propyl-3-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-3,6-dihydro-4H-furo(3,4-d)imidazol-4-one
• HY-131276
• 6,6-Dimethyl-2-propyl-3-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-3,6-dihydro-4H-furo[3,4-d]imidazol-4-one
• Q27275537
• +Expand

• InChIKey： JUQNVWFXORBZQJ-UHFFFAOYSA-N
• Inchi： 1S/C24H24N6O2/c1-4-7-19-25-21-20(23(31)32-24(21,2)3)30(19)14-15-10-12-16(13-11-15)17-8-5-6-9-18(17)22-26-28-29-27-22/h5-6,8-13H,4,7,14H2,1-3H3,(H,26,27,28,29)
• SMILES： O=C1C2=C(N=C(CCC)N2CC2C=CC(C3C(C4NN=NN=4)=CC=CC=3)=CC=2)C(C)(C)O1

Computed Properties

• Exact Mass: 428.196074g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 428.196074g/mol
• Monoisotopic Mass: 428.196074g/mol
• Topological Polar Surface Area: 98.6Ų
• Heavy Atom Count: 32
• Complexity: 667
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.13650
• PSA: 98.58000
• Boiling Point: 701.6±70.0 °C at 760 mmHg
• Melting Point: 173-175°C (Subl.)
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 378.1±35.7 °C
• Solubility: DMSO, Methanol
• Density: 1.4±0.1 g/cm3